Cas no 842119-99-7 (2(1H)-Pyrimidinone,4-(cyclopropylamino)-5-fluoro-1-b-L-ribofuranosyl-)

2(1H)-Pyrimidinone,4-(cyclopropylamino)-5-fluoro-1-b-L-ribofuranosyl- structure
842119-99-7 structure
Product Name:2(1H)-Pyrimidinone,4-(cyclopropylamino)-5-fluoro-1-b-L-ribofuranosyl-
CAS No:842119-99-7
MF:C12H16FN3O5
MW:301.270946502686
CID:716252
PubChem ID:118855874
Update Time:2025-04-19

2(1H)-Pyrimidinone,4-(cyclopropylamino)-5-fluoro-1-b-L-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,4-(cyclopropylamino)-5-fluoro-1-b-L-ribofuranosyl-
    • 4-(CYCLOPROPYLAMINO)-5-FLUORO-1-β-L-RIBOFURANOSYLPYRIMIDINONE
    • 4-(CYCLOPROPYLAMINO)-5-FLUORO-1-beta-L-RIBOFURANOSYLPYRIMIDINONE
    • 842119-99-7
    • Inchi: 1S/C12H16FN3O5/c13-6-3-16(11-9(19)8(18)7(4-17)21-11)12(20)15-10(6)14-5-1-2-5/h3,5,7-9,11,17-19H,1-2,4H2,(H,14,15,20)/t7-,8-,9-,11-/m0/s1
    • InChI Key: KSCBNYIZNXAZPO-KBIXCLLPSA-N
    • SMILES: FC1=CN(C(N=C1NC1CC1)=O)[C@@H]1[C@H]([C@H]([C@H](CO)O1)O)O

Computed Properties

  • Exact Mass: 301.10700
  • Monoisotopic Mass: 301.10739878g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 116.84000
  • LogP: -1.35880
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